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Compound of Interest

AMMONIUM
Compound Name:
TETRATHIOTUNGSTATE
Cat. No.: B577188

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds. This document
provides immediate and essential safety and logistical information for the handling of
Ammonium Tetrathiotungstate, including detailed operational and disposal plans.

Ammonium tetrathiotungstate ((NH4)2WSa) is a yellow-orange crystalline powder with a
characteristic rotten odor.[1] It is recognized as a hazardous substance that can cause skin
irritation, serious eye irritation, and respiratory irritation.[1][2][3][4][5] Due to its heat-sensitive
and hygroscopic nature, careful handling and storage are crucial to maintain its stability and
prevent hazardous reactions.[4][6][7][8]

Hazard Identification and Classification

Understanding the specific hazards associated with Ammonium Tetrathiotungstate is the first
step in safe handling.

Hazard Classification

GHS Hazard Statement

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation (Category 2)

H319: Causes serious eye irritation.[1][2][3][4][5]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation.[1][2][3][4]
[5]
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Operational Plan: Safe Handling Protocol

A systematic approach to handling Ammonium Tetrathiotungstate is essential to minimize
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical. The following table summarizes the
recommended PPE for handling this compound.

Body Part Recommended Protection Specifications

Must be compliant with OSHA
29 CFR 1910.133 or European

Eyes/Face Safety goggles or a face shield  Standard EN166.[3] Tight-
sealing goggles are

recommended.[6]

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
. ) are suitable, offering a
) Chemical-resistant gloves and o
Skin ) ) permeation time of over 480
protective clothing )
minutes.[1] Wear a lab coat or
chemical-resistant suit to

prevent skin contact.[6][9]

For operations that may
generate dust, a NIOSH-
approved N95 dust mask or a
P1 (EN 143) particulate filter
Respiratory Dust mask or respirator respirator is necessary.[1][8] In
case of fire or high
concentrations of dust, a self-
contained breathing apparatus
(SCBA) is required.[3][4][7]

Engineering Controls

To further reduce the risk of exposure, the following engineering controls should be in place:
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» Ventilation: Always handle Ammonium Tetrathiotungstate in a well-ventilated area. A
chemical fume hood is highly recommended to control dust and vapors.[3][7][8]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[3][6]

Step-by-Step Handling Procedure

» Preparation: Before handling, ensure all necessary PPE is correctly worn and that
engineering controls are functioning properly. Read the Safety Data Sheet (SDS) thoroughly.

» Dispensing: Carefully weigh and dispense the powder in a chemical fume hood to minimize
dust generation. Use appropriate tools to handle the material.

o During Operation: Avoid any contact with skin and eyes.[3][7][8] Do not breathe in the dust.

[113]

o Post-Operation: Thoroughly clean the work area. Decontaminate or dispose of any
contaminated tools and equipment according to the disposal plan.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
breaks.[1]
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Safe Handling Workflow for Ammonium Tetrathiotungstate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Ammonium Tetrathiotungstate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577188#personal-protective-equipment-for-handling-
ammonium-tetrathiotungstate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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